Cas no 1798489-23-2 (N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]thiophene-2-carboxamide)

• Product Name: N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]thiophene-2-carboxamide
• CAS No: 1798489-23-2
• MF: C₁₅H₁₃N₃O₃S₂
• MW: 347.41202044487
• CID: 5346493
• Update Time: 2025-05-22

N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)thiophene-2-carboxamide
• N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl]thiophene-2-carboxamide
• N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]thiophene-2-carboxamide

• Inchi： 1S/C15H13N3O3S2/c1-8-16-14(21-18-8)12-9-4-5-20-7-11(9)23-15(12)17-13(19)10-3-2-6-22-10/h2-3,6H,4-5,7H2,1H3,(H,17,19)
• InChI Key： NUWICHPGDOMUOL-UHFFFAOYSA-N
• SMILES： S1C(=C(C2=NC(C)=NO2)C2=C1COCC2)NC(C1=CC=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 456
• XLogP3: 2.8
• Topological Polar Surface Area: 134

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrans

Additional information on N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]thiophene-2-carboxamide

Comprehensive Analysis of N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]thiophene-2-carboxamide (CAS 1798489-23-2)

In the rapidly evolving field of medicinal chemistry and drug discovery, heterocyclic compounds have garnered significant attention due to their diverse pharmacological properties. Among these, N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]thiophene-2-carboxamide (CAS 1798489-23-2) stands out as a promising candidate. This compound features a unique molecular architecture combining thieno[2,3-c]pyran, 1,2,4-oxadiazole, and thiophene moieties, which are known for their bioactivity in various therapeutic areas.

The structural complexity of CAS 1798489-23-2 has sparked interest among researchers exploring novel small-molecule inhibitors and kinase modulators. Recent studies highlight the potential of thieno[2,3-c]pyran derivatives in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine. The incorporation of a 3-methyl-1,2,4-oxadiazol-5-yl group further enhances its stability and binding affinity, making it a subject of computational docking studies and structure-activity relationship (SAR) analyses.

From a synthetic chemistry perspective, the preparation of N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]thiophene-2-carboxamide involves multi-step protocols, including cyclization and amide coupling reactions. Optimized routes have been reported in peer-reviewed journals, emphasizing yield improvement and green chemistry principles—a hot topic in sustainable pharmaceutical development. Researchers frequently search for "synthetic routes for thienopyran-oxadiazole hybrids" or "CAS 1798489-23-2 applications," reflecting growing demand for methodological insights.

Beyond synthesis, the compound's physicochemical properties—such as logP, solubility, and metabolic stability—are critical for drug-likeness evaluation. Computational tools like molecular dynamics simulations and ADMET prediction models are increasingly applied to accelerate its development. These approaches address common queries like "how to improve bioavailability of heterocyclic carboxamides" or "thienopyran derivatives in CNS drug design," which dominate academic and industrial discussions.

Emerging applications of CAS 1798489-23-2 also extend to material science, where its conjugated system shows promise in organic electronics and photovoltaic materials. This interdisciplinary relevance underscores its versatility, bridging gaps between pharmaceutical and technological innovations—a key focus area in high-impact journals and grant-funded projects.

In conclusion, N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4H,5H,7H-thieno[2,3-c]pyran-2-yl]thiophene-2-carboxamide represents a multifaceted compound with substantial research and commercial potential. Its exploration aligns with global priorities in targeted therapy development and sustainable chemistry, making it a compelling subject for future investigations.